Cas no 1152866-97-1 (2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide
• CAS No: 1152866-97-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 4573012
• PubChem ID: 28373943
• Update Time: 2025-06-13

2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 4-amino-N-(1-methylethyl)-
• 2-(4-AMINO-1H-PYRAZOL-1-YL)-N-ISOPROPYLACETAMIDE
• 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide

• Inchi： 1S/C8H14N4O/c1-6(2)11-8(13)5-12-4-7(9)3-10-12/h3-4,6H,5,9H2,1-2H3,(H,11,13)
• InChI Key： GQYXZLRIUQHFMV-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C)C)=O)C=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 1152866-97-1)

2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 1152866-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a pyrazole core linked to an acetamide moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting metabolic and inflammatory pathways.

The molecular structure of 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide includes a 4-amino-1H-pyrazole group, which is known for its bioactivity in modulating enzyme functions. This characteristic aligns with current trends in precision medicine, where small molecules like this are explored for their ability to interact with specific biological targets. The compound’s CAS No. 1152866-97-1 serves as a unique identifier in chemical databases, facilitating its traceability in academic and industrial research.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide is no exception, as its acetamide side chain enhances solubility and bioavailability—key factors in drug formulation. This aligns with frequent search queries such as “pyrazole-based drug candidates” and “bioactive acetamide compounds,” reflecting the compound’s relevance in modern pharmacology.

From a synthetic chemistry perspective, the compound’s preparation involves multi-step organic reactions, including condensation and amidation processes. Its purity and stability are critical for reproducibility in research, a topic often highlighted in forums discussing CAS No. 1152866-97-1. Analytical techniques like HPLC and NMR are typically employed to characterize this compound, ensuring compliance with regulatory standards for research-grade chemicals.

Beyond its pharmaceutical potential, 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide is also studied in material science for its potential use in polymer modification. The amino-pyrazole group can act as a ligand in coordination chemistry, opening avenues for catalytic applications. Such interdisciplinary relevance makes it a frequent subject in scientific literature, addressing search trends like “multifunctional pyrazole compounds” and “acetamide applications in materials.”

In conclusion, 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 1152866-97-1) represents a compelling case of how small molecules bridge gaps between chemistry, biology, and materials science. Its structural features and adaptability to diverse research needs ensure its continued prominence in both academic and industrial settings.